Cas no 59707-13-0 (Propanedinitrile, 2-propenyl-)

• Product Name: Propanedinitrile, 2-propenyl-
• CAS No: 59707-13-0
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 337533
• PubChem ID: 57101311
• Update Time: 2025-04-19

Propanedinitrile, 2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-propenyl-
• 2-prop-1-enylpropanedinitrile
• 59707-13-0
• (Prop-1-en-1-yl)propanedinitrile
• DTXSID20720293

• Inchi： 1S/C6H6N2/c1-2-3-6(4-7)5-8/h2-3,6H,1H3
• InChI Key： JPZSPLLXMCDSED-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C=CC

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58